1,2-Dimethoxyethane;trichlorotitanium

Specification

• CAS No.: 18557-31-8
• Molecular Formula: C12H30Cl6O6Ti2
• Molecular Weight: 578.8 g/mol
• IUPAC Name: 1,2-dimethoxyethane;trichlorotitanium
• Standard InChI: InChI=1S/3C4H10O2.6ClH.2Ti/c3*1-5-3-4-6-2;;;;;;;;/h3*3-4H2,1-2H3;6*1H;;/q;;;;;;;;;2*+3/p-6
• Standard InChI Key: CFSLUXGPRBOATH-UHFFFAOYSA-H
• SMILES: COCCOC.COCCOC.COCCOC.Cl[Ti](Cl)Cl.Cl[Ti](Cl)Cl
• Canonical SMILES: COCCOC.COCCOC.COCCOC.Cl[Ti](Cl)Cl.Cl[Ti](Cl)Cl

Introduction

Chemical Structure and Composition

1,2-Dimethoxyethane;trichlorotitanium has the molecular formula C12H30Cl6O6Ti2, with a molecular weight of 578.8 g/mol. The structure consists of titanium(III) centers coordinated by chloride ligands and 1,2-dimethoxyethane molecules. The compound can be represented as a mixture or complex between TiCl3 and DME in a specific stoichiometric ratio.

Structural Features

The compound features titanium in its +3 oxidation state, with the 1,2-dimethoxyethane acting as a bidentate ligand through its two oxygen atoms. Each DME molecule can coordinate to the titanium center through its two oxygen donor atoms, forming a five-membered chelate ring. This coordination geometry helps stabilize the titanium center and influences its reactivity profile.

Component Analysis

The complex consists of two primary components:

Table 1: Component Analysis of 1,2-Dimethoxyethane;Trichlorotitanium

Component	Chemical Formula	Role in Complex
1,2-Dimethoxyethane	C4H10O2	Bidentate ligand, stabilizes Ti(III) center
Titanium trichloride	TiCl3	Metal center, provides catalytic activity

Physical Properties

While specific physical property data for 1,2-dimethoxyethane;trichlorotitanium is limited in the available literature, we can derive some properties based on similar complexes and its components.

Appearance and Basic Properties

The complex is likely a solid at room temperature, possibly with coloration typical of Ti(III) compounds, which often exhibit violet or green hues depending on their coordination environment. Similar to other titanium(III) compounds, it is sensitive to air and moisture, requiring handling under inert atmosphere conditions.

Solubility Properties

Based on similar complexes, 1,2-dimethoxyethane;trichlorotitanium is expected to be soluble in common organic solvents such as tetrahydrofuran (THF), toluene, and possibly other ethereal solvents. The presence of DME, which itself is miscible with water and hydrocarbon solvents, likely enhances the solubility of the complex in ethereal and polar aprotic solvents.

Synthesis and Preparation

The synthesis of 1,2-dimethoxyethane;trichlorotitanium typically involves the coordination of DME to titanium trichloride under controlled conditions.

General Synthetic Approach

The complex can be prepared by reacting titanium trichloride with 1,2-dimethoxyethane in an appropriate solvent under anhydrous conditions. This approach is similar to the preparation of the analogous niobium complex described in the literature.

Reaction scheme:
TiCl3 + n(CH3OCH2CH2OCH3) → TiCl3(CH3OCH2CH2OCH3)n

Purification and Isolation

Purification typically involves recrystallization from appropriate solvents under inert atmosphere. The complex's sensitivity to air and moisture necessitates handling using standard Schlenk techniques or in a dry box under nitrogen atmosphere.

Reactivity and Chemical Behavior

The chemical behavior of 1,2-dimethoxyethane;trichlorotitanium is significantly influenced by the coordination of DME to the titanium center, which alters its Lewis acidity and redox properties.

Stability and Reactivity

Similar to other titanium(III) complexes, 1,2-dimethoxyethane;trichlorotitanium is expected to be:

• Air-sensitive, readily oxidizing to titanium(IV) species when exposed to oxygen

• Moisture-sensitive, reacting with water to form titanium oxides or hydroxides and releasing hydrogen chloride

• A powerful reducing agent, capable of reducing various organic substrates

Reactions with Organic Substrates

The complex can participate in various reactions with organic substrates, including:

• Reduction of carbonyls and imines

• Catalysis of coupling reactions

• Activation of alkenes and alkynes

• Formation of radicals through single-electron transfer processes

Similar titanium(III) complexes have been shown to reduce nitrates to ammonia and aqueous sulfur dioxide to sulfur.

Applications in Organic Synthesis

1,2-Dimethoxyethane;trichlorotitanium finds applications in various organic transformations due to its unique reactivity profile.

Catalytic Applications

The complex can serve as:

• A catalyst or precatalyst for polymerization reactions, especially of alkenes

• A mediator in coupling reactions

• A reagent for selective reductions

Synthetic Utility

In organic synthesis, titanium complexes with coordinated DME have been utilized in:

• The formation of carbon-carbon bonds

• Stereoselective transformations

• Radical cyclization reactions

For example, titanium complexes have been employed in the synthesis of various organic compounds through aldol-type reactions, where the titanium center acts as a Lewis acid to activate carbonyl groups.

Analytical Characterization

Various analytical techniques can be employed to characterize 1,2-dimethoxyethane;trichlorotitanium and confirm its structure and purity.

Spectroscopic Methods

6.1.1 Infrared Spectroscopy

The IR spectrum would likely show characteristic bands for:

• Ti-Cl stretching vibrations

• C-O stretching vibrations from the DME ligand

• C-H stretching from the methyl and methylene groups of DME

6.1.2 NMR Spectroscopy

Due to the paramagnetic nature of Ti(III), NMR spectra may show significant peak broadening or shifts. Similar titanium(III) complexes have been reported to give silent 1H NMR spectra.

Magnetic Measurements

Magnetic susceptibility measurements can provide information about the electronic state of the titanium center. Ti(III) complexes typically exhibit magnetic moments consistent with d1 configurations, often in the range of 1.5-2.0 μB per titanium atom.

Comparison with Similar Complexes

Comparing 1,2-dimethoxyethane;trichlorotitanium with similar complexes provides valuable insights into its expected properties and behavior.

Table 2: Comparison of 1,2-Dimethoxyethane;Trichlorotitanium with Related Complexes

Complex	Formula	Key Properties	Applications
1,2-Dimethoxyethane;trichlorotitanium	C12H30Cl6O6Ti2	Air/moisture sensitive, reducing agent	Organic synthesis, catalysis
Trichloro(1,2-dimethoxyethane)niobium	C4H10Cl3NbO2	mp 230°C (dec), soluble in THF	Synthesis of 1,2-amino alcohols, pyrroles, 1,2-diols
(Pentamethylcyclopentadienyl)titanium trichloride	Cp*TiCl3	Orange solid, piano stool geometry	Polymerization catalysis
Vinyltitanium trichloride DME adduct	-	Forms adducts with DME	Organic synthesis